Cas no 2353696-60-1 (tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate
• CAS No: 2353696-60-1
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• CID: 6109927
• PubChem ID: 165845285
• Update Time: 2025-05-20

tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2353696-60-1
• tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate
• EN300-7146951

• Inchi： 1S/C11H14FNO2S/c1-11(2,3)15-10(14)13-8-6-4-5-7(12)9(8)16/h4-6,16H,1-3H3,(H,13,14)
• InChI Key： UNEXGDMOYKREGL-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 243.07292802g/mol
• Monoisotopic Mass: 243.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate

Exploring the Versatile Applications and Properties of tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate (CAS No. 2353696-60-1)

The chemical compound tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate (CAS No. 2353696-60-1) is gaining attention in the pharmaceutical and agrochemical industries due to its unique structural features and potential applications. This fluoro- and sulfanyl-substituted carbamate derivative offers a fascinating combination of reactivity and stability, making it a valuable intermediate in organic synthesis.

With the increasing demand for fluorinated compounds in drug discovery, tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate presents exciting possibilities for medicinal chemistry research. The presence of both fluorine and sulfur functionalities in its structure allows for diverse chemical modifications, addressing current challenges in developing novel bioactive molecules.

The tert-butyl carbamate protecting group in this compound provides excellent stability during synthetic transformations while being readily removable under mild conditions. This characteristic makes CAS 2353696-60-1 particularly useful in multi-step synthesis protocols, where selective deprotection is required. Researchers are exploring its potential in creating targeted molecular scaffolds for various therapeutic applications.

In the context of green chemistry initiatives, the synthesis and applications of tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate are being optimized to minimize environmental impact. Recent advances in catalytic processes have improved the efficiency of producing this compound, aligning with the pharmaceutical industry's push toward more sustainable manufacturing practices.

The 3-fluoro-2-sulfanylphenyl moiety in this compound offers unique electronic properties that influence its reactivity patterns. This structural feature is particularly valuable in designing enzyme inhibitors and receptor modulators, where precise control of molecular interactions is crucial. The compound's potential in addressing drug resistance challenges is currently under investigation by several research groups.

Analytical characterization of tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate reveals interesting spectroscopic properties that facilitate its identification and purity assessment. The fluorine NMR signal and sulfur-related vibrations in IR spectra provide distinctive fingerprints for quality control purposes, essential for maintaining consistency in research and industrial applications.

From a commercial perspective, the market for specialty carbamate derivatives like CAS 2353696-60-1 is expanding, driven by growing R&D investments in precision medicine and crop protection solutions. Suppliers are responding to increased demand by developing more efficient production scales while maintaining high purity standards required for pharmaceutical applications.

The stability profile of tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate under various storage conditions makes it particularly attractive for industrial applications. Proper handling guidelines recommend protection from moisture and strong oxidizers to maintain its integrity, with typical shelf lives exceeding 24 months when stored correctly.

Recent patent literature reveals growing interest in tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate as a building block for kinase inhibitors and antiviral agents. Its molecular architecture allows for strategic modifications that can fine-tune biological activity while maintaining favorable pharmacokinetic properties, addressing current needs in personalized therapeutics.

Academic research continues to explore novel synthetic routes to CAS 2353696-60-1, with recent publications highlighting metal-catalyzed approaches that improve yields and reduce byproduct formation. These methodological advances support the compound's growing importance in high-throughput screening libraries and fragment-based drug design initiatives.

The unique combination of fluorine and sulfur in tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate creates interesting opportunities in materials science applications beyond pharmaceuticals. Researchers are investigating its potential as a precursor for functionalized polymers and surface modifiers, expanding its utility across multiple technological domains.

Quality control protocols for tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate typically involve HPLC analysis and spectroscopic verification to ensure batch-to-batch consistency. The establishment of rigorous analytical methods supports its reliable use in sensitive applications where purity thresholds exceed 98% in most cases.

As regulatory requirements evolve in pharmaceutical development, the documentation and characterization of intermediates like CAS 2353696-60-1 become increasingly important. Comprehensive safety data and toxicological profiles are being developed to support its broader adoption in drug discovery pipelines while meeting global compliance standards.

The future outlook for tert-butyl N-(3-fluoro-2-sulfanylphenyl)carbamate appears promising, with anticipated growth in both research and commercial applications. Its versatility as a synthetic building block positions it well to contribute to advancements in medicinal chemistry, agricultural science, and advanced materials development in the coming years.